Cas no 41036-61-7 (Acetylprolylalanylproline)

• Product Name: Acetylprolylalanylproline
• CAS No: 41036-61-7
• MF: C₁₅H₂₃N₃O₅
• MW: 325.36022400856
• CID: 2634401
• PubChem ID: 14503264
• Update Time: 2025-04-21

Acetylprolylalanylproline Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[(2S)-2-[[(2S)-1-acetylpyrrolidine-2-carbonyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• 41036-61-7
• DTXSID50561070
• acetylprolylalanylproline
• CMFZCVLZQZQFEM-DLOVCJGASA-N
• SCHEMBL8053385
• 1-Acetyl-L-prolyl-L-alanyl-L-proline
• Acetylprolylalanylproline

• Inchi： 1S/C15H23N3O5/c1-9(14(21)18-8-4-6-12(18)15(22)23)16-13(20)11-5-3-7-17(11)10(2)19/h9,11-12H,3-8H2,1-2H3,(H,16,20)(H,22,23)/t9-,11-,12-/m0/s1
• InChI Key： CMFZCVLZQZQFEM-DLOVCJGASA-N
• SMILES： O=C([C@H](C)NC([C@@H]1CCCN1C(C)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 325.16377084g/mol
• Monoisotopic Mass: 325.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides